Cas no 379728-16-2 (4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid)

• Product Name: 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• CAS No: 379728-16-2
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 843429
• PubChem ID: 5004883
• Update Time: 2025-06-09

4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-DIMETHYLAMINO-BENZYLIDENE)-1,2,3,4-TETRAHYDRO-ACRIDINE-9-CARBOXYLIC ACID
• 4-{[4-(dimethylamino)phenyl]methylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• Z46035736
• 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• 4-{[4-(DIMETHYLAMINO)PHENYL]METHYLIDENE}-2,3-DIHYDRO-1H-ACRIDINE-9-CARBOXYLIC ACID
• 4-[[4-(dimethylamino)phenyl]methylidene]-2,3-dihydro-1H-acridine-9-carboxylic acid
• 379728-16-2
• AKOS034380029

• MDL： MFCD26143471
• Inchi： 1S/C23H22N2O2/c1-25(2)17-12-10-15(11-13-17)14-16-6-5-8-19-21(23(26)27)18-7-3-4-9-20(18)24-22(16)19/h3-4,7,9-14H,5-6,8H2,1-2H3,(H,26,27)
• InChI Key： PIINAXLADFXBHN-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2C(=CC3C=CC(=CC=3)N(C)C)CCCC2=1)=O

Computed Properties

• Exact Mass: 358.168127949g/mol
• Monoisotopic Mass: 358.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 53.4

Additional information on 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid

Research Brief on 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS: 379728-16-2)

The compound 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid (CAS: 379728-16-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of acetylcholinesterase (AChE), an enzyme critical in the pathogenesis of neurodegenerative diseases such as Alzheimer's. The structural motif of the tetrahydroacridine core, combined with the dimethylamino-phenylmethylidene moiety, enhances its binding affinity to AChE, making it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 379728-16-2 exhibits a high selectivity for AChE over butyrylcholinesterase (BuChE), with an IC50 value of 0.12 μM. This selectivity is attributed to the compound's ability to interact with the peripheral anionic site of AChE, a feature that could mitigate side effects associated with non-selective inhibitors.

Further investigations into the compound's pharmacokinetic properties revealed favorable blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies. Animal models showed that oral administration of 379728-16-2 resulted in measurable brain concentrations within 30 minutes, supporting its potential as an orally bioavailable therapeutic agent.

Beyond its cholinesterase inhibitory activity, recent in vitro studies have explored the compound's anti-inflammatory and antioxidant properties. Researchers observed that 379728-16-2 significantly reduced oxidative stress markers in neuronal cell cultures, suggesting a multifactorial mechanism of action that could be beneficial in complex neurodegenerative disorders.

The synthesis of 379728-16-2 has also seen advancements, with recent protocols emphasizing greener chemistry approaches. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method that improved yield from 68% to 89% while reducing hazardous waste generation, addressing both economic and environmental concerns in pharmaceutical production.

Despite these promising findings, challenges remain in the clinical translation of 379728-16-2. Current research is focusing on structure-activity relationship studies to optimize its pharmacological profile while minimizing potential off-target effects. The compound serves as an important scaffold for the development of next-generation therapeutics for neurodegenerative diseases.

This research brief underscores the significant potential of 4-{4-(dimethylamino)phenylmethylidene}-1,2,3,4-tetrahydroacridine-9-carboxylic acid in medicinal chemistry. Continued investigation into its mechanisms of action and therapeutic applications is warranted, with particular attention to its development as a multifunctional agent for complex neurological disorders.